1-(4-methylquinolin-2-yl)methanamine dihydrochloride
Overview
Description
1-(4-Methylquinolin-2-yl)methanamine dihydrochloride, also known as 4-Methylquinolin-2-ylmethanamine dihydrochloride or 4-Methylquinolin-2-ylmethanamine HCl, is a synthetic compound that has been used in a variety of scientific research applications. It is a white, crystalline powder that is insoluble in water, but soluble in ethanol and methanol. 4-Methylquinolin-2-ylmethanamine dihydrochloride has a molecular formula of C10H13Cl2N and a molecular weight of 218.14 g/mol.
Scientific Research Applications
1-(4-methylquinolin-2-yl)methanamine dihydrochlorideolin-2-ylmethanamine dihydrochloride has been used in a variety of scientific research applications, including the study of enzyme activity, drug metabolism, and cell signaling. It has also been used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the cardiovascular system. Additionally, 4-methylquinolin-2-ylmethanamine dihydrochloride has been used to study the effects of drugs on the immune system.
Mechanism of Action
1-(4-methylquinolin-2-yl)methanamine dihydrochlorideolin-2-ylmethanamine dihydrochloride works by inhibiting the activity of certain enzymes, such as those involved in drug metabolism, cell signaling, and enzyme activity. It also works by blocking the activity of certain receptors, such as those involved in the central nervous system and cardiovascular system.
Biochemical and Physiological Effects
1-(4-methylquinolin-2-yl)methanamine dihydrochlorideolin-2-ylmethanamine dihydrochloride has been shown to inhibit the activity of certain enzymes, such as those involved in drug metabolism, cell signaling, and enzyme activity. It has also been shown to block the activity of certain receptors, such as those involved in the central nervous system and cardiovascular system. Additionally, 4-methylquinolin-2-ylmethanamine dihydrochloride has been shown to have an anti-inflammatory effect, as well as an analgesic effect.
Advantages and Limitations for Lab Experiments
1-(4-methylquinolin-2-yl)methanamine dihydrochlorideolin-2-ylmethanamine dihydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in both acidic and alkaline solutions. Additionally, it is soluble in ethanol and methanol, allowing for easy preparation of solutions for use in experiments. However, 4-methylquinolin-2-ylmethanamine dihydrochloride can be toxic at high concentrations, and should be handled with care.
Future Directions
Future research on 4-methylquinolin-2-ylmethanamine dihydrochloride could focus on its potential therapeutic uses. For example, further research could be conducted to explore the effects of 4-methylquinolin-2-ylmethanamine dihydrochloride on various diseases, such as cancer, diabetes, and cardiovascular disease. Additionally, further research could be conducted to explore the effects of 4-methylquinolin-2-ylmethanamine dihydrochloride on the central nervous system, as well as its effects on the immune system. Finally, further research could be conducted to explore the potential use of 4-methylquinolin-2-ylmethanamine dihydrochloride as an anti-inflammatory agent.
Synthesis Methods
1-(4-methylquinolin-2-yl)methanamine dihydrochlorideolin-2-ylmethanamine dihydrochloride can be synthesized by reacting 4-methylquinolin-2-ylmethanamine with hydrochloric acid. The reaction is carried out in a flask containing an aqueous solution of hydrochloric acid and 4-methylquinolin-2-ylmethanamine. The reaction is heated to a temperature of 80-90°C and stirred for 1-2 hours. The reaction mixture is then cooled to room temperature and the product is collected by filtration.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methylquinolin-2-yl)methanamine dihydrochloride involves the reaction of 4-methylquinoline with formaldehyde followed by reduction with sodium borohydride to yield 1-(4-methylquinolin-2-yl)methanol. The methanol is then reacted with ammonium chloride and sodium cyanoborohydride to yield 1-(4-methylquinolin-2-yl)methanamine. The final step involves the reaction of the amine with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "4-methylquinoline", "formaldehyde", "sodium borohydride", "ammonium chloride", "sodium cyanoborohydride", "hydrochloric acid" ], "Reaction": [ "4-methylquinoline is reacted with formaldehyde in the presence of a catalyst to yield 1-(4-methylquinolin-2-yl)methanol.", "The methanol is then reacted with ammonium chloride and sodium cyanoborohydride in a solvent to yield 1-(4-methylquinolin-2-yl)methanamine.", "The amine is then reacted with hydrochloric acid to yield the dihydrochloride salt of 1-(4-methylquinolin-2-yl)methanamine." ] } | |
| 76278-31-4 | |
Molecular Formula |
C11H14Cl2N2 |
Molecular Weight |
245.14 g/mol |
IUPAC Name |
(4-methylquinolin-2-yl)methanamine;dihydrochloride |
InChI |
InChI=1S/C11H12N2.2ClH/c1-8-6-9(7-12)13-11-5-3-2-4-10(8)11;;/h2-6H,7,12H2,1H3;2*1H |
InChI Key |
GJLKGEZNBFLCQM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)CN.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
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